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Compound Name: MI-389

Cat. No.: B10821854

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of MI-
389 for in vitro cell culture experiments. MI-389 is a potent and specific small molecule inhibitor

of the protein-protein interaction between Menin and Mixed Lineage Leukemia (MLL). Its ability

to disrupt this interaction makes it a critical tool for studying the molecular mechanisms of MLL-

rearranged leukemias and a potential therapeutic agent.

Overview of MI-389
MI-389 is a close analog of MI-503 and functions by competitively binding to Menin, thereby

preventing its association with MLL fusion proteins. This disruption leads to the downregulation

of downstream target genes, such as HOXA9 and MEIS1, which are crucial for the proliferation

and survival of MLL-rearranged leukemia cells.[1][2] Treatment of MLL-rearranged leukemia

cell lines with MI-389 has been shown to induce differentiation and apoptosis.

Data Presentation
MI-389 Solubility

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10821854#bc-rfq
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.mdpi.com/1420-3049/28/7/3026
https://pmc.ncbi.nlm.nih.gov/articles/PMC4415852/
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/product/b10821854/docs?utm_src=pdf-body#application-notes-and-protocols-for-mi-389-in-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10821854?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific quantitative solubility data for MI-389 in a range of solvents is not extensively

published, its close analog, MI-503, provides a strong indication of its solubility characteristics.

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of MI-389
and its analogs.

Compound Solvent Reported Solubility

MI-503 (analog) DMSO 100 mg/mL (~177 mM)

MI-503 (analog) DMSO 25 mg/mL (~44 mM)

MI-389 DMSO
Readily soluble for stock

solutions

Note: The variability in reported solubility for MI-503 may depend on the specific salt form and

purity of the compound, as well as the source of the information.

In Vitro Activity of MI-389
Cell Line

Treatment
Concentration

Treatment Duration Observed Effect

MOLM-13 2 µM 6 days

Downregulation of

target gene

expression

MV4;11 Not specified Not specified
Downregulation of

MLL-AF4 target genes

Experimental Protocols
Preparation of MI-389 Stock Solution
Materials:

MI-389 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials
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Vortex mixer

Calibrated pipettes

Procedure:

Aseptic Technique: Perform all steps under sterile conditions in a biological safety cabinet to

prevent contamination.

Weighing: Carefully weigh the desired amount of MI-389 powder. For example, to prepare a

10 mM stock solution, weigh out an amount of MI-389 corresponding to 10 millimoles.

Dissolution: Add the appropriate volume of anhydrous DMSO to the MI-389 powder to

achieve the desired stock concentration (e.g., 10 mM).

Vortexing: Vortex the solution thoroughly until the MI-389 is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Sterilization: As DMSO is a potent solvent and is typically sterile, filtration of the stock

solution is often not required. If there are concerns about sterility, a 0.22 µm syringe filter

compatible with DMSO can be used.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Working Solution and Cell Treatment
Materials:

MI-389 stock solution (e.g., 10 mM in DMSO)

Complete cell culture medium appropriate for the cell line being used

Sterile tubes for dilution

Cell culture plates and the desired cell line

Procedure:
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Thawing: Thaw a single aliquot of the MI-389 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in complete cell culture medium

to achieve the final desired working concentration. Important: To avoid precipitation of the

compound, it is recommended to perform dilutions in a stepwise manner. For example, to

achieve a final concentration of 2 µM from a 10 mM stock, first prepare an intermediate

dilution (e.g., 100 µM) in culture medium, and then further dilute to 2 µM.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is kept low, typically below 0.5%, to minimize solvent-induced cytotoxicity. A vehicle

control (medium with the same final concentration of DMSO) should always be included in

experiments.

Cell Treatment: Remove the existing medium from the cultured cells and replace it with the

medium containing the desired concentration of MI-389.

Incubation: Incubate the cells for the desired period as determined by the specific

experimental design.
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Caption: MI-389 inhibits the Menin-MLL fusion protein interaction.

Experimental Workflow for MI-389 Cell Culture Studies
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Caption: Workflow for preparing and using MI-389 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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